Cas no 2169196-89-6 (2-(2,2-dimethylpropyl)cyclobutan-1-ol)

• Product Name: 2-(2,2-dimethylpropyl)cyclobutan-1-ol
• CAS No: 2169196-89-6
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 6475205
• PubChem ID: 165733301
• Update Time: 2025-05-21

2-(2,2-dimethylpropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)cyclobutan-1-ol
• EN300-1635023
• 2169196-89-6

• Inchi： 1S/C9H18O/c1-9(2,3)6-7-4-5-8(7)10/h7-8,10H,4-6H2,1-3H3
• InChI Key： WZPOPBYACSRDKZ-UHFFFAOYSA-N
• SMILES： OC1CCC1CC(C)(C)C

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2-dimethylpropyl)cyclobutan-1-ol

Introduction to 2-(2,2-Dimethylpropyl)cyclobutan-1-ol (CAS No. 2169196-89-6)

2-(2,2-Dimethylpropyl)cyclobutan-1-ol, also known by its CAS registry number 2169196-89-6, is a cyclic alcohol compound with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of cyclobutanols, which are four-membered ring alcohols. The presence of a bulky substituent, specifically a 2,2-dimethylpropyl group, attached to the cyclobutane ring imparts interesting steric and electronic properties to the molecule. These properties make it a valuable compound in various applications, including organic synthesis and material science.

The molecular structure of 2-(2,2-Dimethylpropyl)cyclobutan-1-ol consists of a cyclobutane ring with a hydroxyl group (-OH) at position 1 and a bulky tert-butyl group at position 2. The cyclobutane ring introduces strain into the molecule due to its small size, which can influence its reactivity and physical properties. The tert-butyl group, on the other hand, provides steric hindrance that can be exploited in stereochemical studies or as a protective group in organic synthesis.

Recent studies have highlighted the potential of cyclobutanols as intermediates in the synthesis of complex molecules. For instance, researchers have explored the use of tert-butylcyclobutanols in the construction of biologically active compounds. The unique combination of strain and steric effects in these compounds allows for the formation of diverse stereochemical outcomes during reactions, making them valuable tools in asymmetric synthesis.

In terms of physical properties, tert-butylcyclobutanols typically exhibit low melting points due to their relatively small molecular size and lack of strong intermolecular forces. However, their boiling points are higher than those of simpler alcohols due to the increased molecular weight contributed by the tert-butyl group. These properties make them suitable for use as solvents or intermediates in certain chemical processes.

The synthesis of tert-butylcyclobutanols can be achieved through various methods, including ring-opening reactions of epoxides or other cyclic ethers followed by hydroxylation. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to these compounds. For example, transition metal-catalyzed additions or oxidations have been employed to construct the cyclobutane ring with high stereoselectivity.

In terms of applications, cyclobutanols, including those with bulky substituents like tert-butyl groups, find use in pharmaceuticals and agrochemicals as building blocks for bioactive molecules. Their strained rings can serve as platforms for constructing complex architectures with desired pharmacological properties. Additionally, these compounds are being investigated for their potential roles in materials science, such as in the development of novel polymers or liquid crystals.

The growing interest in strained ring compounds has led to extensive research on their reactivity and stability under various conditions. For instance, studies have shown that tert-butylcyclobutanols undergo unique reactions under thermal or photochemical conditions due to the inherent strain in their rings. These reactions often lead to unexpected products that expand the scope of organic chemistry.

In conclusion, tert-butylcyclobutanols, particularly those with CAS No. 2169196-89-6 (i.e., 2-(tert-butyl)cyclobutan-1-ol), represent an important class of compounds with diverse applications across multiple disciplines. Their unique structural features make them invaluable tools for researchers aiming to explore novel synthetic pathways and develop innovative materials.